Statement of problemScientific data on the decontamination effectiveness of a newly introduced cleaning agent are lacking.PurposeThe purpose of this in vitro study was to evaluate and compare the tensile bond strength (TBS) of 3 different restorative bonding surfaces after contamination with saliva following different cleaning protocols.Material and methodsA total of 192 disk specimens were made out of 3 materials (n=64); Katana Avencia (A), Katana Zirconia (Z), and e.max CAD (L). The bonding surfaces of all disks were polished, steam cleaned, and then pretreated by following the recommended protocol for each material. The specimens of each group were divided into 4 subgroups (n=16). The first subgroup served as the reference (R), where no contamination was applied. The 3 other subgroups were contaminated with saliva and subsequently rinsed with water for 20 seconds and dried with oil- and water-free air spray. They were then either not treated with any cleaning method (0), cleaned with Katana Cleaner (K), or cleaned with Ivoclean (I). The bonding surfaces of the specimens were perpendicularly luted to plexiglass tubes filled with dual-polymerizing composite resin (Clearfil DC Core) with resin cement (Panavia V5) after the recommended surface conditioning. Each subgroup was further subdivided into 2 groups: stored in 37 °C water for 3 days or subjected to thermal-cyclic loading for 150 days with 37 500 thermal cycles (7500 per month), temperature 5 to 55 °C, and dwell time of 30 seconds. All specimens were subjected to TBS testing in a universal testing machine. Three-way ANOVA was applied. A significant interaction (P<.01) was detected between the 3 different variables (material, treatment, aging). After significant interactions had been revealed by 3-way ANOVA, additional statistical analysis was performed by using separate 2-way ANOVAs, then separate 1-way ANOVAs followed by the Tukey-HSD test for post hoc pairwise comparisons among groups (α=.05 for all tests). All specimens underwent failure mode analysis after TBS testingResultsAll specimens survived the storage with thermocycling except for group Z-0, where all specimens debonded during thermocycling. The mean ±standard deviation TBS values ranged from 18.3 ±5.3 MPa to 34.0 ±5.4 MPa after 3 days and from 6.7 ±5.5 MPa to 26.9 ±5.4 MPa after 150 days.ConclusionsContaminated groups that did not receive any cleaning had significantly lower TBS. Thermocycling had a negative effect on the TBS but was not statistically significant for all groups. Using the same cleaning method, the restorative material did had a significant effect on the TBS after 150 days.

Statement of problemLack of conversion of resin cements for luting glass fiber posts in deeper levels of the root canal may compromise clinical performance.PurposeThe purpose of this in vitro study was to evaluate the effect of the degree of conversion on the surface properties of dual-polymerized resin cements used for cemented glass fiber posts according to the root level.Material and methodsFifty maxillary central incisor teeth were endodontically treated, and glass fiber posts were cemented using the following systems: self-adhesive dual-polymerized resin luting cement (RelyX U200) and dual-polymerizing flowable core and a post luting system (Rebilda DC) with a self-etching adhesive (Futurabond DC). The degree of conversion was determined via attenuated total reflectance and Fourier transform infrared spectroscopy, and surface microhardness and cement film thickness were measured. The intraradicular fit was evaluated with microscopy. All tests were performed in the coronal, middle, and apical third of the root canal. Statistical analysis was done with ANOVA and the multiple comparison Tukey test (α=.05).ResultsThe degree of conversion was higher in the coronal third using Rebilda DC (65.3 ±4.8%) than RelyX U200 (38.7 ±5.3%) (P.05). The mean surface microhardness values increased in the coronal thirds and decreased with increasing root canal depth. The marginal seal in the coronal thirds and the intraradicular fit in the middle thirds showed closer adaptation; however, some tags were observed in the interface resin cement and radicular dentin. Gap and tag formations were observed in the apical third.ConclusionsDepending on the root canal third, the surface properties of dual-polymerized resin cements are influenced by the degree of conversion.

This clinical report describes a novel approach based on digital technology to fabricate a maxillofacial prosthesis for a 90-year-old woman with severe trismus who had undergone maxillectomy on the right side. The approach was safe, rapid, and less burdensome on this elderly patient, and the storage and communication of intraoral and maxillofacial prosthesis data without temporal and spatial constraints was helpful. A combination of digital and analog technology provided a maxillofacial prosthesis that improved the quality of life of this elderly patient with head and neck cancer and severe trismus.

The computer-aided design and computer-assisted manufacturing of a 2-piece definitive palatal obturator 3D-printed from polyetherketoneketone and 2 acrylic resins with a fully digital workflow are presented for a patient who was diagnosed with adenoid cystic carcinoma and who developed severely limited mouth opening after surgery and radiotherapy. The 18-month follow-up period revealed satisfactory function, tissue compatibility, retention, and esthetics for this patient with a maxillectomy and severe trismus.

Statement of problemSuccessful outcomes with cast removable partial dentures (RPDs) are dependent on adequate fabrication and adjustments at the delivery appointment. Evaluation of the number and frequency of postinsertion follow-up appointments helps determine whether the prosthesis continues to fit comfortably and whether function and esthetics continue to be satisfactory. Reports on the number of appointments and frequency and type of adjustments required for RPDs following insertion are sparse.PurposeThe purpose of this university-based population study was to determine the number of appointments and type of adjustments following RPD insertion and their association with patient demographics, type of RPD, and denture survival.Material and methodsThis retrospective clinical study examined the records of 257 patients wearing 308 RPDs inserted between 2013 and 2014 with a 5-year follow-up. The outcome measures investigated included postinsertion appointments, major and minor adjustments, and denture survival.ResultsA total of 48.1% of the dentures (19.5% tissue supported; and 28.6% tooth supported) were maxillary, and 51.9% (34.7% tissue supported; and 17.2% tooth supported) mandibular. Most patients (68.9%) had 1 to 3 postinsertion appointments, with 78.6% having no major adjustments. Twenty-six dentures failed (failure rate 8.4%), with the failure-free time estimated at 4.58 years (95% confidence interval (CI) 4.42-4.73 years, Kaplan-Meier survival analysis). Failed dentures were significantly associated with more minor adjustments (Mean (M)=4.12, SD=3.90, Kruskal-Wallis (K-W) P=.027; OR=1.18; 95% CI 1.05-1.32, P=.006). More minor adjustments were needed for mandibular dentures (multivariable Poisson regression (MPR) P=.003) compared with maxillary dentures. More major adjustments were needed for maxillary dentures (MPR P=.030) compared with mandibular dentures. More minor adjustments were needed for dentures that were remade from within 5 years to beyond 10 years compared with first time denture wearers (MPR P<.001). More major adjustments were needed for dentures that were remade from within 5 years to beyond 10 years compared with first time denture wearers (MPR P<.001). Patients with musculoskeletal disorders required a significantly higher number of minor adjustments (M=3.67, MPR P<.001) and appointments (M=3.87, MPR P<.001) than those without these disorders.ConclusionsThe 5-year survival of RPDs following insertion was estimated at 91.6%. Most patients required 1 to 3 appointments after insertion. Mandibular RPDs were associated with significantly more minor adjustments, and maxillary RPDs with more major adjustments. Both minor and major adjustments were needed for dentures that were remade at any time previously compared with first time denture wearers.

Autogenous dental root placement is an available approach for horizontal alveolar ridge augmentation in patients with severe bony defects. However, in previous reports, bone augmentation has been done before the implant placement. This clinical report describes the use of dentin grafting for alveolar ridge augmentation and simultaneous implant placement in the maxillary left central incisor region with a severe horizontal bone defect. Under strict adherence to the recommended indications, dentin grafting and simultaneous implantation could be clinically feasible protocols.

Abstract not available

Statement of problemTitanium has been considered the standard element in implant manufacturing. Recent studies have evaluated the role of titanium as a biological modulator of oral health. However, evidence regarding the association between the release of metal particles and peri-implantitis is lacking.PurposeThe purpose of this scoping review was to evaluate the literature regarding the release of metal particles in peri-implant tissues correlated with the methods of detection and the local and systemic implications.Material and methodsThe study was performed in adherence with the Preferred Reporting Items for Systematic reviews and Meta-Analyses extension for Scoping Reviews (PRISMA-ScR) guidelines and was registered with the National Institute for Health Research PROSPERO (Submission No. 275576; ID: CRD42021275576). A systematic search was conducted in the Cochrane Central Register of Controlled Trials, EMBASE, MEDLINE via PubMed, Scopus, and Web of Science bibliographic databases, complemented by a manual evaluation. Only in vivo human studies written in the English language and published between January 2000 and June 2022 were included.ResultsIn total, 10 studies were included according to eligibility criteria. Different tissues and analytic techniques were reported: the characterization technique most used was inductively coupled plasma mass spectrometry. All 10 studies analyzed the release of metal particles in patients with dental implants, continuously detecting titanium. None of the studies reported a significant association between metal particles and biological effects.ConclusionsTitanium is still considered the material of choice in implant dentistry, despite the detection of metal particles in peri-implant tissues. Further studies are necessary to evaluate the association between analytes and local health or inflammatory status.

Statement of problemCobalt-chromium (Co-Cr) alloys possess beneficial mechanical properties because alloys, even in thin sections, can resist high mastication forces and exhibit an acceptable bond to the surface porcelain layer. Traditional manufacturing techniques of Co-Cr alloys such as casting have been replaced with newer fabrication techniques, such as milling, laser melting, and presintered milling. Despite scarce documentation, these new manufacturing techniques are being used to fabricate dental and implant constructions.PurposeThis in vitro study investigates the hardness, yield strength, elastic modulus, and microstructure of the most commonly used Co-Cr alloys for fixed prosthodontics based on manufacturing technique. In addition, this study investigates the effect of heat treatment on the mechanical properties and microstructure of these materials.Material and methodsFive Co-Cr alloys were included (dumbbell and rectangular shaped) based on four manufacturing techniques: cast, milled, laser melted, and presintered milled. Commercially pure titanium grade 4 and titanium-6 aluminum-4 vanadium ELI (extra low interstitial) were included for comparison, and yield strength and elongation after fracture were evaluated. The specimens were tested for hardness using the Vickers test and for elastic modulus using a nondestructive impulse excitation technique. The microstructure of selected specimens was analyzed using focused ion beam-scanning electron microscopy (FIB-SEM) and energy dispersive X-ray spectroscopy (EDS).ResultsThe mechanical properties depend on the manufacturing technique used; the laser-melted and presintered Co-Cr specimens demonstrated the highest mechanical properties, followed by the milled and cast groups. Both the laser-melted and the presintered milled Co-Cr specimens showed smaller grain size compared with the cast and milled Co-Cr specimens. The titanium-6 aluminum-4 vanadium ELI demonstrated higher hardness and yield strength compared to commercially pure titanium grade 4. No major differences were observed for the selected materials regarding the mechanical properties and microstructural appearance after heat treatment.ConclusionsThe laser melting and presintered milling techniques produced higher mechanical properties compared with the cast and milled Co-Cr. These findings were confirmed through microstructural analysis with respect to the grain size, precipitation, and number of pores.

Statement of problemTitanium dental implants produced by additive manufacturing have pores that, depending on their size and quantity, may improve osteogenic cell adhesion without impairing mechanical properties. A systematic review of in vitro studies on this topic is lacking.PurposeThe purpose of this systematic review was to answer the question "What is the influence of pores on osteogenic cell adhesion on titanium surfaces produced by additive manufacturing?".Material and methodsThe study was designed according to the Preferred Reporting Items for Systematic Reviews and Meta-Analysis (PRISMA) 2020 standards and registered in the Open Science Framework (OSF) (osf.io/baw59). A manual search of published articles without language or time restrictions was conducted in November 2022 in the electronic databases PubMed, Scopus, ScienceDirect, Embase, and in the nonpeer-reviewed literature via Google Scholar.ResultsA total of 1338 initial results were found, and after removing duplicates and applying eligibility criteria, 13 articles were included in this review that, according to the Joanna Briggs Institute (JBI) tool, presented a low risk of bias. Pores with larger diameters provide greater a surface area that favors cell filopodia adhesion and has interconnection that optimizes the transport of nutrients and oxygen and bone cell activity.ConclusionsThe presence of pores on the surface of titanium produced by additive manufacturing increases the adhesion, migration, proliferation, and viability of osteogenic cells.